[3’aS-(3’aα,4’α,6’aα)]-Hexahydro-5,5-dimethyl-5’-oxo-spiro[1,3-dioxane-2,2’(1’H)-pentalene]-4’-carbo
[3’aS-(3’aα,4’α,6’aα)]-Hexahydro-5,5-dimethyl-5’-oxo-spiro[1,3-dioxane-2,2’(1’H)-pentalene]-4’-carbo
Brand Name:
Vulcanchem
CAS No.:
105499-52-3
VCID:
VC0052414
InChI:
InChI=1S/C15H22O5/c1-14(2)7-19-15(20-8-14)5-9-4-11(16)12(10(9)6-15)13(17)18-3/h9-10,12H,4-8H2,1-3H3/t9-,10+,12-/m1/s1
SMILES:
CC1(COC2(CC3CC(=O)C(C3C2)C(=O)OC)OC1)C
Molecular Formula:
C15H22O5
Molecular Weight:
282.33 g/mol
[3’aS-(3’aα,4’α,6’aα)]-Hexahydro-5,5-dimethyl-5’-oxo-spiro[1,3-dioxane-2,2’(1’H)-pentalene]-4’-carbo
CAS No.: 105499-52-3
Reference Standards
VCID: VC0052414
Molecular Formula: C15H22O5
Molecular Weight: 282.33 g/mol
CAS No. | 105499-52-3 |
---|---|
Product Name | [3’aS-(3’aα,4’α,6’aα)]-Hexahydro-5,5-dimethyl-5’-oxo-spiro[1,3-dioxane-2,2’(1’H)-pentalene]-4’-carbo |
Molecular Formula | C15H22O5 |
Molecular Weight | 282.33 g/mol |
IUPAC Name | methyl (1R,3aR,6aS)-5',5'-dimethyl-2-oxospiro[1,3,3a,4,6,6a-hexahydropentalene-5,2'-1,3-dioxane]-1-carboxylate |
Standard InChI | InChI=1S/C15H22O5/c1-14(2)7-19-15(20-8-14)5-9-4-11(16)12(10(9)6-15)13(17)18-3/h9-10,12H,4-8H2,1-3H3/t9-,10+,12-/m1/s1 |
Standard InChIKey | GROPDCSDJHHSGG-JFGNBEQYSA-N |
Isomeric SMILES | CC1(COC2(C[C@H]3CC(=O)[C@@H]([C@H]3C2)C(=O)OC)OC1)C |
SMILES | CC1(COC2(CC3CC(=O)C(C3C2)C(=O)OC)OC1)C |
Canonical SMILES | CC1(COC2(CC3CC(=O)C(C3C2)C(=O)OC)OC1)C |
PubChem Compound | 11000497 |
Last Modified | Nov 11 2021 |
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